Cas no 2391031-78-8 (3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide)

• Product Name: 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide
• CAS No: 2391031-78-8
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5415484
• PubChem ID: 154771579
• Update Time: 2025-10-30

3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethyl-
• 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide

• Inchi： 1S/C15H21NO4/c1-11-8-12(10-17)14(18)13(9-11)15(19)16(2)6-4-5-7-20-3/h8-10,18H,4-7H2,1-3H3
• InChI Key： XQKMNDCEVLANTL-UHFFFAOYSA-N
• SMILES： C(N(CCCCOC)C)(=O)C1=CC(C)=CC(C=O)=C1O

Additional information on 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide

Professional Introduction to 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide (CAS No: 2391031-78-8)

3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2391031-78-8, represents a fascinating molecule with potential applications in drug discovery and molecular biology. Its unique structural features, including a formyl group, hydroxyl group, and dimethyl substitution on the benzamide core, make it a promising candidate for further investigation.

The compound's structure is characterized by a benzene ring substituted with a formyl group at the 3-position and a hydroxyl group at the 2-position. Additionally, the amide functionality is attached to a 4-methoxybutyl chain and two methyl groups at the 5-position of the benzene ring. This particular arrangement of functional groups imparts distinct chemical properties that could be exploited for various biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives. The presence of both electrophilic and nucleophilic centers in 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide suggests that it may exhibit diverse interactions with biological targets. For instance, the formyl group can participate in condensation reactions, while the hydroxyl group can engage in hydrogen bonding interactions. These features make it an attractive scaffold for designing molecules with specific biological effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Benzamides are known to interact with various enzymes, often serving as inhibitors or activators. The structural motifs present in 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide could allow it to bind to enzymes with high specificity, thereby influencing metabolic pathways or signal transduction processes. This has implications for developing treatments against diseases such as cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the importance of benzamide derivatives in drug development. For example, modifications of the benzamide core have led to the discovery of compounds with anti-inflammatory properties. The methoxybutyl side chain in 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide may contribute to its solubility and bioavailability, which are critical factors for drug efficacy. Furthermore, the dimethyl substitution at the 5-position could enhance its binding affinity to target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the formyl group followed by functionalization at other positions on the benzene ring necessitates precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, may be employed to construct the desired structure efficiently.

In addition to its pharmacological potential, 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide could serve as a valuable intermediate in the synthesis of more complex molecules. Its versatile structure allows for further derivatization, enabling researchers to explore new chemical space and discover novel compounds with enhanced biological activity. This underscores its importance as a building block in medicinal chemistry.

The growing body of research on benzamide derivatives underscores their significance in modern drug discovery. By leveraging the unique structural features of compounds like 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide, scientists can develop innovative therapeutic strategies targeting various diseases. The combination of computational modeling and experimental validation will be crucial in elucidating their mechanisms of action and optimizing their pharmacological properties.

The future prospects for this compound are promising, given its potential applications in both academic research and industrial drug development. As our understanding of biological systems continues to evolve, new opportunities will arise for utilizing molecules like 3-formyl-2-hydroxy-N-(4-methoxybutyl)-N,5-dimethylbenzamide. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible benefits for patients worldwide.